N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 3-butan-2-yloxy-N-(4-sulfamoylphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-3-12(2)23-15-6-4-5-13(11-15)17(20)19-14-7-9-16(10-8-14)24(18,21)22/h4-12H,3H2,1-2H3,(H,19,20)(H2,18,21,22)
• InChI Key: OHPOSNNJFFHRSS-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Description

N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide, also known as NSB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide derivatives and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate. This results in a decrease in the production of bicarbonate ions, which in turn leads to a decrease in the secretion of fluids and a decrease in the resorption of bone. N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has also been found to have anti-inflammatory and anti-tumor properties, although the exact mechanism of action for these effects is not yet fully understood.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has been found to have several biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase enzymes, N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has been shown to have anti-inflammatory properties by inhibiting the activity of cyclooxygenase enzymes. N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has also been found to have anti-tumor properties by inhibiting the activity of histone deacetylases. Furthermore, N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a high degree of selectivity for carbonic anhydrase enzymes, which makes it a useful tool for studying the role of these enzymes in physiological processes. However, one limitation of N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide. One area of interest is the development of N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide derivatives that have improved selectivity and potency for carbonic anhydrase enzymes. Another area of interest is the investigation of N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide's potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide's anti-tumor properties could be further explored for the development of new cancer treatments. Finally, N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide's anti-inflammatory properties could be studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.
Conclusion:
N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its ability to inhibit the activity of carbonic anhydrase enzymes has made it a useful tool for studying the role of these enzymes in physiological processes. N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has also been found to have several biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. Although N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has some limitations for use in lab experiments, it has several advantages and has the potential for further development as a therapeutic agent. Future research on N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide could lead to the development of new treatments for a variety of diseases.

Synthesis Methods

N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide can be synthesized through a multi-step process that involves the reaction of 4-aminobenzenesulfonamide with 3-sec-butoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to a reduction reaction using sodium borohydride to yield N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide. This synthesis method has been reported in several scientific publications and has been found to be reliable and reproducible.

Scientific Research Applications

N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases play a crucial role in several physiological processes, including acid-base balance, fluid secretion, and bone resorption. Therefore, N-[4-(aminosulfonyl)phenyl]-3-sec-butoxybenzamide has been investigated for its potential use as a therapeutic agent in the treatment of diseases such as glaucoma, osteoporosis, and epilepsy.